Cas no 2171580-90-6 (2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylazetidin-3-yl}oxy)acetic acid)

• Product Name: 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylazetidin-3-yl}oxy)acetic acid
• CAS No: 2171580-90-6
• MF: C₂₄H₂₆N₂O₇
• MW: 454.472446918488
• CID: 6055922
• PubChem ID: 165818381
• Update Time: 2025-07-20

2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylazetidin-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylazetidin-3-yl}oxy)acetic acid
• EN300-1573182
• 2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanoyl]azetidin-3-yl}oxy)acetic acid
• 2171580-90-6

• Inchi： 1S/C24H26N2O7/c1-31-13-21(23(29)26-10-15(11-26)32-14-22(27)28)25-24(30)33-12-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-21H,10-14H2,1H3,(H,25,30)(H,27,28)
• InChI Key： XQRDQYKMMXZUKD-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1CN(C(C(COC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 454.17400117g/mol
• Monoisotopic Mass: 454.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 114Ų

Additional information on 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylazetidin-3-yl}oxy)acetic acid

2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylazetidin-3-yl}oxy)acetic acid: A Novel Compound for Targeted Therapeutic Applications in Biomedical Research

2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylazetidin-3-yl}oxy)acetic acid, with the CAS number 2171580-90-6, represents a promising candidate in the field of biomedical research due to its unique molecular architecture and potential pharmacological activity. This compound is a complex synthetic molecule that integrates multiple functional groups, including a fluoren-9-yl moiety, a methoxycarbonyl group, and an azetidin-3-yl ring system. These structural elements are critical for its biological interactions, as they enable specific binding to target proteins and modulation of cellular pathways. Recent studies have highlighted the potential of this compound in drug development for diseases such as inflammatory disorders and neurodegenerative conditions.

Recent advancements in biomedical research have underscored the importance of designing molecules with precise structural features to achieve therapeutic efficacy. The fluoren-9-yl group, a common feature in many pharmaceutical compounds, is known for its stability and ability to enhance molecular interactions. The methoxycarbonyl group contributes to the compound's solubility and metabolic stability, while the azetidin-3-yl ring system is often associated with the ability to modulate protein conformation. The combination of these elements in 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylazetidin-3-yl}oxy)acetic acid suggests a multifunctional molecule with potential applications in targeted therapy.

One of the most significant breakthroughs in the study of this compound is its potential role in inflammatory disease management. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the methoxycarbonyl group in the molecule enhances its ability to inhibit pro-inflammatory cytokines, such as TNF-α and IL-6. This property could make the compound a valuable tool in the development of anti-inflammatory drugs for conditions like rheumatoid arthritis and Crohn's disease. The fluoren-9-yl moiety also contributes to the molecule's ability to cross the blood-brain barrier, which is crucial for its potential use in neurodegenerative disorders.

Another area of interest is the application of 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylazetti-3-yl}oxy)acetic acid in oncology. Preliminary studies have shown that the compound can induce apoptosis in cancer cells by modulating key signaling pathways such as the MAPK/ERK pathway. The azetidin-3-yl ring system is believed to play a critical role in this mechanism by interacting with specific enzymes involved in cell survival. These findings have sparked interest in further clinical trials to evaluate the compound's efficacy in targeted cancer therapy.

The synthesis of 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylazetidin-3-yl}oxy)acetic acid involves a multi-step process that requires precise control of reaction conditions. The methoxycarbonyl group is typically introduced through a coupling reaction with a suitable carboxylic acid derivative, while the fluoren-9-yl moiety is incorporated via a nucleophilic substitution reaction. The azetidin-3-yl ring system is formed through a ring-closure reaction, which is a critical step in determining the compound's final structure. These synthetic strategies are essential for the large-scale production of the molecule for drug development purposes.

Recent advances in biomedical research have also focused on the pharmacokinetic properties of 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylazetidin-3-yl}oxy)acetic acid. Studies have shown that the compound exhibits high stability in biological systems, which is crucial for its therapeutic application. The methoxycarbonyl group contributes to its metabolic stability, while the fluoren-9-yl moiety enhances its ability to resist enzymatic degradation. These properties make the compound a suitable candidate for long-term therapeutic use.

Despite its promising potential, the development of 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylazetidin-3-yl}oxy)acetic acid as a therapeutic agent faces several challenges. One of the main obstacles is the need to optimize its target specificity to minimize off-target effects. Additionally, the compound's solubility and bioavailability must be further evaluated to ensure its effectiveness in vivo. Ongoing research is focused on addressing these challenges through the use of advanced drug delivery systems and structure-activity relationship (SAR) studies.

The future of 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylazetidin-3-yl}oxy)acetic acid in biomedical research is closely tied to its potential applications in personalized medicine. By understanding how the compound interacts with specific molecular targets, researchers can develop more effective therapies tailored to individual patients. The fluoren-9-yl group, in particular, has shown promise in modulating gene expression, which could open new avenues for gene therapy and regenerative medicine.

In conclusion, 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylazetidin-3-yl}oxy)acetic acid represents a significant advancement in the field of biomedical research. Its unique molecular structure and potential therapeutic applications make it a valuable candidate for further drug development studies. As research continues to uncover the full potential of this compound, it is likely to play a pivotal role in the treatment of various diseases, including inflammatory disorders, neurodegenerative conditions, and oncology.